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Compound of Interest

Compound Name: Furfuryl mercaptan

cat. No.: 8060905

An In-depth Technical Guide to Furfuryl Mercaptan (CAS 98-02-2)

Introduction

Furfuryl mercaptan, also known as 2-furanmethanethiol, is a volatile organic compound with
the CAS registry number 98-02-2.[1][2] It is a furan derivative containing a thiol (mercaptan)
functional group.[3] This compound is a colorless to pale yellow liquid, which may develop a
yellow hue after prolonged exposure to air.[1][2][3] While it possesses a strong, often described
as unpleasant, odor in its concentrated form, upon dilution it is renowned for its characteristic
aroma of roasted coffee.[1][4][5] This distinct aromatic profile makes it a highly valued
ingredient in the flavor and fragrance industries.[2][3]

The compound is a key component of coffee's aroma, formed naturally during the roasting
process through the Maillard reaction between sugars and amino acids.[1][4][6] It is also found
in other cooked or roasted foods like beef, pork, chicken, and popcorn.[4][7] This guide
provides a comprehensive technical overview of furfuryl mercaptan, covering its chemical
properties, synthesis protocols, applications, stability, and safety data, intended for
researchers, scientists, and professionals in drug development and chemical industries.

Physical and Chemical Properties

Furfuryl mercaptan is sparingly soluble in water but miscible with most organic solvents and
oils.[1][8] Its key physical and chemical properties are summarized in the table below.
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Property Value References
2131B17181e 101122
P 98.02-2 (L2115 811 0] 1][12]
[13][14][15][16][17]
Molecular Formula CsHeOS [1112][3][18]
Molecular Weight 114.17 g/mol
Colorless to pale yellow/light
Appearance o [LI[2131[5]81[91[15]
orange oily liquid
Strong, sulfurous, roasted
Odor coffee-like at low [LII3114]I5108119]
concentrations
Boiling Point 155 °C (at 760 mmHgQ) [B][15][16]
Flash Point 45 °C (113 °F) - Closed Cup [8][10][15]
Density 1.132 g/mL at 25 °C [5][16]
Specific Gravity 1.125 - 1.135 at 20/25 °C [819]
Refractive Index 1.531 at 20 °C [5][16]
Insoluble in water; soluble in
Solubility _ o [1][8]
oils; miscible in ethanol
FEMA Number 2493 [71819][11][13]

Synthesis and Experimental Protocols

Several methods for the synthesis of furfuryl mercaptan have been reported. The most

common routes involve starting from furfuryl alcohol, furfural, or furfuryl chloride.[1][19]

Synthesis from Furfuryl Alcohol and Thiourea

This method avoids the use of unstable furfuryl halides and is considered a reliable procedure.

[19] The reaction proceeds by forming an S-furfurylisothiouronium salt intermediate, which is

then cleaved by hydrolysis to yield the mercaptan.[5][16]
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Experimental Protocol:
e Step 1: Formation of S-2-furfurylisothiouronium salt

o In a 3-liter round-bottomed flask equipped for operation in a fume hood, place 380 g (5
moles) of thiourea, 500 ml of water, and 400 ml of concentrated hydrochloric acid (12.5 N).
[19]

o Gently heat the mixture to dissolve the solid, then cool the solution to 30°C.[19]
o Add 490 g (5 moles) of furfuryl alcohol to the reaction mixture.[19]

o Maintain the reaction temperature below 70°C, cooling if necessary, for approximately 2
hours, or until the mixture becomes homogeneous. Allow the mixture to stand overnight at
room temperature.[20]

e Step 2: Hydrolysis and Isolation of Furfuryl Mercaptan

o Pour a solution of 225 g of sodium hydroxide in 250 ml of water into the reaction mixture. A
heavy brown oil, consisting of the partially decomposed intermediate, will separate.[19]

o Quickly fit the flask with a steam-inlet tube and a condenser.[19]
o Perform steam distillation until the distillate no longer contains oily drops.[19][20]
o Separate the mercaptan from the aqueous phase using a separatory funnel.[19]

o Dry the product with calcium chloride. The expected yield is 313-340 g (55-60%).[19] The
resulting furfuryl mercaptan is of high purity but can be further purified by distillation
under a nitrogen atmosphere.[19]
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Synthesis from Furfuryl Alcohol

Reactants

Furfuryl Alcohol Thiourea Conc. HCI (catalyst)
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S-2-furfurylisothiouronium
chloride

NaOH (aq)

Furfuryl Mercaptan

Click to download full resolution via product page

Caption: Synthesis from Furfuryl Alcohol.

Alternative Synthesis Routes

Other notable methods for producing furfuryl mercaptan include:

o From Furfural: This process involves reacting furfural with an alkali or ammonium
hydrosulfide (e.g., NaSH) to form difurfuryl disulfide, which is then reduced to furfuryl
mercaptan using a reducing agent like zinc dust.[1][19][21]

e From Furfuryl Chloride: Furfuryl chloride can be reacted with thiourea to form the same
isothiouronium intermediate as in the furfuryl alcohol method, followed by decomposition to
yield the mercaptan.[1][5][19] However, this method is less favored due to the instability of
furfuryl halides.[19]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b060905?utm_src=pdf-body-img
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.smolecule.com/products/s584587
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
https://patents.google.com/patent/US1715795A/en
https://www.smolecule.com/products/s584587
https://www.odowell.com/furfuryl-mercaptan.html
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Alternative Synthesis Routes
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Caption: Alternative Synthesis Routes.

Applications

The primary application of furfuryl mercaptan is as a potent flavoring and aroma agent.[1][2]

o Flavor Industry: It is a critical component for creating authentic roasted coffee flavors in
products like coffee essences, instant coffee, baked goods, and confectionery.[3] It is also
used to impart savory, meaty, and roasted notes in applications for cocoa, chocolate, and
roasted beef.[2][7] Normal use levels in finished consumer products are very low, typically
ranging from 0.0001 to 0.5 ppm.[7][9]

o Fragrance Industry: In perfumery, it is used to introduce warm, roasted, or smoky notes in
fine fragrances and other scented products.[3]
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Research and Development: The compound serves as a reference standard in analytical
chemistry for studying the complex aroma profiles of roasted foods and beverages.[3] It has
also been used as a starting material for the synthesis of other heterocyclic compounds with
potential biological activity.[22]

Stability and Degradation

Furfuryl mercaptan is a volatile compound susceptible to degradation, particularly through
oxidation.[12]

Oxidative Instability: As a thiol, it can be oxidized when exposed to air and oxidizing agents,
which can alter its aroma profile.[12] Studies have shown it degrades readily under Fenton-
type reaction conditions (involving hydrogen peroxide and iron ions), with up to 90%
degradation observed within one hour at 37°C.[1][23][24][25] The primary volatile
degradation products are dimers, with difurfuryl disulfide being the major compound.[23][25]

Polymerization: The compound is known to polymerize when heated in the presence of
mineral acids, affecting its stability.[1][5]

Storage: To maintain its integrity, it should be stored in tightly sealed containers in a cool, dry,
well-ventilated area, away from light, heat, and ignition sources.[8][10][12][15]

Experimental Protocol: Degradation in a Fenton-type Model System

This protocol outlines a method to study the stability of furfuryl mercaptan under oxidative

stress.

Preparation of Model System: Prepare an aqueous solution at a pH of approximately 5.5.[23]

Introduction of Reagents: To induce a Fenton-type reaction, add hydrogen peroxide, an iron
salt (e.g., FeCls), and a reducing agent like ascorbic acid to the furfuryl mercaptan solution.
[23][25]

Incubation: Incubate the samples at a controlled temperature (e.g., 22°C or 37°C) for a
specific time period (e.g., 1 hour).[23][24]

Quantification of Degradation:
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o Stop the reaction and add an internal standard (e.g., benzyl mercaptan).[23]
o Extract the neutral compounds with a solvent like diethyl ether.[23]

o Analyze the concentration of the remaining furfuryl mercaptan using Gas
Chromatography-Flame lonization Detection (GC-FID).[23]

« |dentification of Products: Analyze the reaction mixture using Gas Chromatography-Mass
Spectrometry (GC-MS) to identify volatile degradation products and Electron Paramagnetic
Resonance (EPR) spectroscopy with spin traps to detect radical intermediates.[23][25]

Degradation via Fenton-type Reaction

Fenton Reagents

Furfuryl Mercaptan (H202, Fez+/Fe3+)

reacts with

Hydroxyl (¢OH) &
Carbon-centered Radicals

Degradation Products

Difurfuryl Disulfide

(Major Product) Non-volatile compounds

Click to download full resolution via product page

Caption: Degradation via Fenton-type Reaction.

Toxicology and Safety

The toxicological properties of furfuryl mercaptan have not been fully investigated, but
available data indicate it should be handled with care.[10] It is classified as a flammable liquid
and is considered toxic if swallowed, inhaled, or in contact with skin.[26]
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Parameter Data References
o LD50 Intraperitoneal (Mouse):
Acute Toxicity [15][26][27]
100 mg/kg
) TDLo Oral (Rat): 1260 mg/kg
Reproductive Effects [26]
(42-day male)
Eye, skin, and respiratory tract
irritation. Ingestion may cause
Potential Health Effects Gl irritation, nausea, [10]
headache. Vapors may cause
dizziness.
) o Not listed by ACGIH, IARC,
Carcinogenicity [10]
NTP, or CA Prop 65.
RTECS Number LU2100000 [9][15][26][27]

Handling and Safety Precautions

Proper handling and storage procedures are essential when working with furfuryl mercaptan

due to its flammability, toxicity, and strong odor.
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Precaution

Description

References

Hazard Classifications

Flammable Liquid (Category 3)

[26]

Engineering Controls

Use in a well-ventilated area or
under a fume hood. Ensure
eyewash stations and safety

showers are nearby.

[10][28]

Personal Protective Equipment
(PPE)

Wear chemical safety goggles,
appropriate protective gloves
and clothing, and a
NIOSH/MSHA-approved
respirator if ventilation is

inadequate.

[10][28][29]

Handling

Ground and bond containers
when transferring. Use spark-
proof tools and explosion-proof
equipment. Avoid contact with
eyes, skin, and clothing. Avoid

ingestion and inhalation.

[10][28][30]

Storage

Store in a cool, dry, well-
ventilated flammables area
away from heat, sparks, open
flames, and incompatible
materials. Keep containers

tightly closed.

[B1010][12][15][28][30][31]

Strong oxidizing agents,

Incompatible Materials bases, metals, reducing [10][18][28]
agents.
Remove all ignition sources.
Absorb spill with inert material
) (e.g., sand, vermiculite) and
Spill Response [10][28][31]

place in a suitable container
for disposal. Use spark-proof

tools.
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Carbon monoxide, carbon
dioxide, oxides of sulfur, [10][18][28]
hydrogen sulfide.

Hazardous Decomposition

Products

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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